N-(3-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C21H20ClN3O2/c1-13-7-8-16(11-14(13)2)19-9-10-21(27)25(24-19)12-20(26)23-18-6-4-5-17(22)15(18)3/h4-11H,12H2,1-3H3,(H,23,26)
• InChI Key: YJSRWNVGAONFBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=C(C(=CC=C3)Cl)C)C
• Molecular Formula: C21H20ClN3O2
• Molecular Weight: 381.9 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide is a useful research compound. Its molecular formula is C21H20ClN3O2 and its molecular weight is 381.86. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-2-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Radiosynthesis and Metabolism Studies : The radiosynthesis of related chloroacetanilide and dichloroacetamide compounds has been explored for studies on metabolism and mode of action, highlighting the importance of specific activity and yield in synthesizing compounds for biological research (Latli & Casida, 1995).
• Molecular Conformation and Crystallography : Research on compounds such as N-(2,6-Dimethylphenyl)-2,2,2-trimethylacetamide provides insights into their molecular conformation, which is crucial for understanding the bioactive conformation of molecules and designing drugs with targeted properties (Gowda et al., 2007).

Biological Activities and Applications

• Antimicrobial and Anti-inflammatory Properties : Novel derivatives have been synthesized, showing significant anti-inflammatory activity, suggesting potential therapeutic applications. For example, certain compounds demonstrate promising anti-inflammatory effects, which could be explored further for developing new treatments (Sunder & Maleraju, 2013).
• Enzyme Inhibition for Disease Management : The synthesis of a series of compounds evaluated for α-glucosidase inhibitory potential indicates potential applications in managing diseases like diabetes through enzyme inhibition. Some compounds have shown promising results as inhibitors, providing a basis for further drug development (Iftikhar et al., 2019).

Potential for Drug Development

• Synthetic Routes to Therapeutic Agents : Innovative synthetic routes have been developed for compounds with significant biological activities, including anticancer and antimicrobial properties. These studies contribute to the discovery of new drug candidates and understanding their mechanisms of action. For example, compounds synthesized for targeting the VEGFr receptor have shown potential as anticancer drugs through molecular docking analysis (Sharma et al., 2018).